Cas no 397864-44-7 (Fluticasone furoate)

Fluticasone furoate is a topical, intranasal, affinity enhancing synthetic trifluorocorticosteroid with a KD of 0.3 nm Conclusion: fluticasone furoate has potent anti-inflammatory and anti asthmatic activities and low systemic exposure rate Fluticasone furoate can be used in the study of allergic rhinitis

Fluticasone furoate structure

Product Name:Fluticasone furoate

CAS No:397864-44-7

Molecular Formula:C₂₇H₂₉O₆F₃S

Molecular Weight:538.57576

MDL:MFCD09954122

CID:299853

PubChem ID:9854489

Fluticasone furoate Properties

Names and Identifiers

- Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-3-oxo-,S-(fluoromethyl) ester, (6a,11b,16a,17a)-
- Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-17-[(2-furanylcarbonyl)oxy]-11-hydroxy-16-methyl-3-oxo-,S-(fluoromethyl)
- Fluticasone Furoate
- Allermist
- Avamys
- GW 685698X
- BCP18136
- FLUTICASONE FUROATE COMPONENT OF TRELEGY ELLIPTA
- fluticasonum furoas
- (1R,2R,3aS,3bS,5S,9aS,9bR,10S,11aS)-5,9b-difluoro-1-{[(fluoromethyl)sulfanyl]carbonyl}-10-hydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl furan-2-carboxylate
- FLUTICASONE FUROATE [EMA EPAR]
- DTXSID401024827
- SCHEMBL140504
- (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-6,9-DIFLUORO-17-(((FLUOROMETHYL)THIO)CARBONYL)-11-HYDROXY-16-METHYL-3-OXOANDROSTA-1,4-DIEN-17-YL-2-FURANCARBOXYLATE
- GW685698X
- TRELEGY ELLIPTA COMPONENT FLUTICASONE FUROATE
- Avamys pound>> Veramyst pound>> Allermist
- CHEMBL1676
- Fluticasone furoate [USAN:INN]
- GW6
- 6alpha,9-Difluoro-17beta-((fluoromethylsulfanyl)carbonyl)-11beta-hydroxy-16alpha-methyl-3-oxoandrosta-1,4-dien-17alpha-yl furan-2-carboxylate
- Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-17-((2-furanylcarbonyl)oxy)-11-hydroxy-16-methyl-3-oxo-, S-(fluoromethyl) ester, (6alpha,11beta,16alpha,17alpha)-
- Veramyst (TN)
- CHEBI:74899
- Arnuity Ellipta
- s6487
- HY-15234
- Fluticasone furoate (JAN/USAN/INN)
- Alisade
- (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-6,9-DIFLUORO-17-(((FLUORO-METHYL)THIO)CARBONYL)-11-HYDROXY-16-METHYL-3-OXOANDROSTA-1,4-DIEN-17-YL 2-FURANCARBOXYLATE
- drosta-1,4-dien-17-yl furan-2-carboxylate
- Flonase Sensimist Allergy Relief
- FLONASE SENSIMISTALLERGY RELIEF
- (6alpha,11alpha,14beta,16alpha,17alpha)-6,9-Difluoro-17-{[(Fluoromethyl)sulfanyl]carbonyl}-11-Hydroxy-16-Methyl-3-Oxoandrosta-1,4-Dien-17-Yl Furan-2-Carboxylate
- FLUTICASONE FUROATE [ORANGE BOOK]
- D06315
- JS86977WNV
- FLUTICASONE FUROATE COMPONENT OF BREO ELLIPTA
- (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-17-(((fluoromethyl)thio)carbonyl)-11-hydroxy-16-methyl-3-oxoandrosta-1,4-dien-17-yl-2-furancarboxylate
- (6alpha,11beta,16alpha,17alpha)-6,9-DIFLUORO-17-(((FLUORO-METHYL)THIO)CARBONYL)-11-HYDROXY-16-METHYL-3-OXOANDROSTA-1,4-DIEN-17-YL 2-FURANCARBOXYLATE
- EN300-19659651
- BREO ELLIPTA COMPONENT FLUTICASONE FUROATE
- FLUTICASONE FUROATE (MART.)
- furoate de fluticasone
- CS-0003822
- (6alpha,11alpha,14beta,16alpha,17alpha)-6,9-difluoro-17-{[(fluoromethyl)sulfanyl]carbonyl}-11-hydroxy-16-methyl-3-oxoan
- (6alpha,11alpha,14beta,16alpha,17alpha)-6,9-difluoro-17-{[(fluoromethyl)sulfanyl]carbonyl}-11-hydroxy-16-methyl-3-oxoan drosta-1,4-dien-17-yl furan-2-carboxylate
- FLUTICASONE FUROATE COMPONENT OF ARNUITY ELLIPTA
- BDBM50354851
- 6alpha,9-difluoro-17beta-{[(fluoromethyl)sulfanyl]carbonyl}-11beta-hydroxy-16-methyl-3-oxoandrosta-1,4-dien-17alpha-yl 2-furoate
- furoato de fluticasona
- FLUTICASONE FUROATE [MART.]
- 397864-44-7
- GSK 685698
- Flonase Sensimist
- NS00006583
- FLUTICASONE FUROATE [JAN]
- 6alpha,9-Difluoro-17-[[(fluoromethyl)sulfanyl]carbonyl]-11beta-hydroxy-16alpha-methyl-3-oxoandrosta-1,4-dien-17alpha-yl furan-2-carboxylate
- [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-17-(fluoromethylsulfanylcarbonyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
- FLUTICASONE FUROATE [USAN]
- Furamist
- (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-17-(((fluoromethyl)thio)carbonyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl furan-2-carboxylate
- MS-29934
- (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-6,9-DIFLUORO-17-(((FLUOROMETHYL)THIO)CARBONYL)-11-HYDROXY-16-METHYL-3-OXOANDROSTA-1,4-DIEN-17-YL 2-FUROATE
- GSK-685968
- ARNUITY ELLIPTA COMPONENT FLUTICASONE FUROATE
- Ennhale
- DB08906
- GSK 685 698
- GW-685698
- Veramyst
- AKOS040744839
- E86983
- FLUTICASONE FUROATE [MI]
- UNII-JS86977WNV
- Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-17-((2- furanylcarbonyl)oxy)-11-hydroxy-16-methyl-3-oxo-, S-(fluoromethyl) ester, (6alpha,11beta,16alpha,17alpha)-
- FLUTICASONE FUROATE [VANDF]
- Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-17-((2- furanylcarbonyl)oxy)-11-hydroxy-16-methyl-3-oxo-, S-(fluoromethyl) ester, (6alpha,11beta,16alpha,17alpha)-
- GW-685698X
- GTPL10892
- FLUTICASONE FUROATE [WHO-DD]
- ANDROSTA-1,4-DIENE-17-CARBOTHIOIC ACID, 6,9-DIFLUORO-17-((2-FURANYLCARBONYL)OXY)-11-HYDROXY-16-METHYL-3-OXO-, S-(FLUOROMETHYL) ESTER, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
- GSK685968
- Q2166700
- 6alpha,9-difluoro-17beta-(((fluoromethyl)sulfanyl)carbonyl)-11beta-hydroxy-16-methyl-3-oxoandrosta-1,4-dien-17alpha-yl 2-furoate
- 6alpha,9-Difluoro-17-(((fluoromethyl)sulfanyl)carbonyl)-11beta-hydroxy-16alpha-methyl-3-oxoandrosta-1,4-dien-17alpha-yl furan-2-carboxylate
- FLUTICASONE FUROATE [INN]
- (6alpha,11beta,16alpha,17alpha)-6,9-DIFLUORO-17-(((FLUOROMETHYL)THIO)CARBONYL)-11-HYDROXY-16-METHYL-3-OXOANDROSTA-1,4-DIEN-17-YL 2-FUROATE
- gw685698
- DA-63499
- Fluticasone furoate?
- MDL： MFCD09954122
- InChIKey： XTULMSXFIHGYFS-VLSRWLAYSA-N
- Inchi： InChI=1S/C27H29F3O6S/c1-14-9-16-17-11-19(29)18-10-15(31)6-7-24(18,2)26(17,30)21(32)12-25(16,3)27(14,23(34)37-13-28)36-22(33)20-5-4-8-35-20/h4-8,10,14,16-17,19,21,32H,9,11-13H2,1-3H3/t14-,16+,17+,19+,21+,24+,25+,26+,27+/m1/s1
- SMILES： C[C@@H]1C[C@H]2[C@@H]3C[C@@H](C4=CC(=O)C=C[C@]4(C)[C@]3([C@H](C[C@]2(C)[C@]1(C(=O)SCF)OC(=O)C5=CC=CO5)O)F)F

Computed Properties

Exact Mass: 538.16400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 538.16369430g/mol
Heavy Atom Count: 37
Complexity: 1080
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.8
Topological Polar Surface Area: 119Å²

Experimental Properties

LogP: 4.92680
PSA: 119.11000
Boiling Point: 625.2±55.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: 331.9±31.5 °C
Color/Form: No data avaiable
Density: 1.39

Fluticasone furoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C9JW-1mg	Fluticasone Furoate	397864-44-7	≥98%	1mg	$28.00	2025-02-26
A2B Chem LLC	AF71452-1mg	FLUTICASONE FUROATE	397864-44-7	≥98%	1mg	$29.00	2024-04-20
Aaron	AR00C9S8-100mg	Fluticasone Furoate	397864-44-7	98%	100mg	$24.00
Axon Medchem	1172-10 mg	Fluticasone furoate	397864-44-7	99%	10mg	€115.00	2023-07-10
ChemScence	CS-0003822-10mg	Fluticasone furoate	397864-44-7	99.06%	10mg	$61.0	2022-04-27
DC Chemicals	DC10020-100 mg	Fluticasone furoate	397864-44-7	>98%	100mg	$500.0	2022-02-28
Enamine	EN300-19659651-0.05g		397864-44-7		0.05g	$1894.0	2023-09-17
MedChemExpress	HY-15234-10mM*1mLinDMSO	Fluticasone furoate	397864-44-7	99.06%	10mM*1mLinDMSO	￥610	2023-07-26
S e l l e c k ZHONG GUO	S6487-5mg	fluticasone furoate	397864-44-7	99.69%	5mg	¥794.58	2023-09-15
TRC	F599510-2mg	Fluticasone Furoate	397864-44-7		2mg	$110.00	2023-05-18